Cas no 2680889-04-5 (tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate)

• Product Name: tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate
• CAS No: 2680889-04-5
• MF: C₉H₁₀Cl₃N₃O₂
• MW: 298.553598880768
• CID: 5636950
• PubChem ID: 165928742
• Update Time: 2025-05-21

tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680889-04-5
• EN300-28289933
• tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate

• Inchi： 1S/C9H10Cl3N3O2/c1-9(2,3)17-8(16)13-5-4(10)6(11)14-15-7(5)12/h1-3H3,(H,13,14,16)
• InChI Key： YMOAIMNMWBUIOK-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC(=C1NC(=O)OC(C)(C)C)Cl)Cl

Computed Properties

• Exact Mass: 296.983860g/mol
• Monoisotopic Mass: 296.983860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate

Introduction to Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate (CAS No. 2680889-04-5)

Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680889-04-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of multiple chlorine substituents and a carbamate functional group enhances its reactivity and potential applications in synthetic chemistry and drug development.

The structure of Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate consists of a pyridazine core substituted with three chlorine atoms at the 3, 5, and 6 positions, linked to a tert-butyl carbamate group at the 4-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways. The electron-withdrawing nature of the chlorine atoms and the electron-donating effect of the carbamate group contribute to its versatility in forming coordination complexes and participating in nucleophilic substitution reactions.

In recent years, Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate has been explored for its potential in medicinal chemistry due to its ability to act as a precursor for more complex molecules. Researchers have been particularly interested in its role as a building block for designing novel agrochemicals and pharmaceuticals. The compound's stability under various reaction conditions makes it suitable for large-scale synthesis, while its reactivity allows for further functionalization to achieve desired biological activities.

One of the most compelling aspects of Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate is its application in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in generating derivatives with herbicidal properties. The pyridazine scaffold is known to be present in several commercially available agrochemicals, and modifications at the 3, 5, and 6 positions have been shown to enhance efficacy against specific weed species. This has led to investigations into optimizing reaction conditions to produce more potent and environmentally friendly formulations.

Furthermore, the carbamate group in Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate serves as a versatile handle for further chemical transformations. It can undergo hydrolysis to form carboxylic acids or react with amines to yield amides. These reactions are fundamental in drug discovery, where modifying functional groups can significantly alter pharmacokinetic profiles and target specificity. The ability to easily incorporate this compound into synthetic routes makes it an attractive choice for medicinal chemists seeking novel scaffolds for drug development.

The synthesis of Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate typically involves multi-step processes starting from readily available pyridazine precursors. Chlorination reactions are commonly employed to introduce the chlorine atoms at the desired positions, followed by carbamate formation via reaction with phosgene or its equivalents. Recent advances in green chemistry have led to the exploration of alternative chlorination methods that minimize hazardous byproducts, aligning with sustainable practices in pharmaceutical manufacturing.

Recent research has also highlighted the importance of understanding the electronic properties of Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate in designing effective catalysts. The compound's ability to participate in coordination chemistry has been exploited in developing metal complexes that accelerate various organic transformations. These complexes often exhibit enhanced catalytic activity due to the synergistic effects between the metal center and the pyridazine ligand. Such findings open new avenues for improving synthetic methodologies in both academic and industrial settings.

In conclusion,Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate (CAS No. 2680889-04-5) is a multifaceted compound with significant potential in synthetic chemistry and drug development. Its unique structural features enable diverse applications ranging from agrochemical synthesis to pharmaceutical intermediates. As research continues to uncover new methodologies for utilizing this compound effectively,Tert-butyl N-(3,5,6-trichloropyridazin-4-yl)carbamate is poised to play an increasingly important role in advancing chemical innovation across multiple industries.